
A Researcher's Guide to 5-Bromo-6-
methylisoquinoline: Sourcing, Synthesis, and

Application

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Bromo-6-methylisoquinoline

Cat. No.: B1372690 Get Quote

For researchers, scientists, and drug development professionals, the procurement of high-

quality starting materials is the critical first step in the journey of discovery. 5-Bromo-6-
methylisoquinoline, a key heterocyclic building block, is instrumental in the synthesis of

complex molecular architectures, particularly in the development of targeted therapeutics. This

guide provides an in-depth technical overview of this important reagent, covering its chemical

properties, role in medicinal chemistry, a comparative analysis of commercial suppliers, and

best practices for quality validation.

Introduction to 5-Bromo-6-methylisoquinoline
5-Bromo-6-methylisoquinoline is a substituted isoquinoline, a class of heterocyclic aromatic

organic compounds. The strategic placement of the bromine atom at the 5-position and the

methyl group at the 6-position makes it a versatile intermediate. The bromine atom serves as

an excellent leaving group, enabling a variety of cross-coupling reactions, such as Suzuki,

Heck, and Buchwald-Hartwig aminations, to introduce molecular diversity. This reactivity is

fundamental to its application in medicinal chemistry, where it often forms the core scaffold of

kinase inhibitors and other targeted agents.

Key Physicochemical Properties
A clear understanding of a reagent's physical and chemical properties is essential for its proper

handling, storage, and use in reactions.
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Property Value Reference

Molecular Formula C₁₀H₈BrN [1][2]

Molecular Weight 222.08 g/mol [1][2]

CAS Number 1146298-61-4 [1]

Appearance
Typically a white to off-white or

brown solid
[3]

Purity
Commercially available in

purities often ≥95-98%
[2][4]

Note on Isomers and CAS Numbers: It is critical for researchers to distinguish 5-Bromo-6-
methylisoquinoline from its isomer, 5-Bromo-6-methylquinoline (CAS 65513-45-3).[2] While

they share the same molecular formula and weight, the position of the nitrogen atom in the

bicyclic system is different, leading to distinct chemical properties and reactivity. Always verify

the CAS number and structure before purchase and use.

The Role in Medicinal Chemistry: A Scaffold for
Kinase Inhibitors
The isoquinoline scaffold is a privileged structure in medicinal chemistry, appearing in

numerous approved drugs and clinical candidates. 5-Bromo-6-methylisoquinoline is

particularly valuable for the synthesis of ATP-competitive kinase inhibitors. The nitrogen atom

acts as a hinge-binding motif, interacting with the backbone of the kinase hinge region, while

the rest of the molecule can be elaborated to achieve potency and selectivity.

The diagram below illustrates a generalized workflow for utilizing 5-Bromo-6-
methylisoquinoline in the synthesis of a hypothetical kinase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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